2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol

• Molecular Formula: C5H9F2NO
• Molecular Weight: 137.13 g/mol
• IUPAC Name: 2-(azetidin-3-yl)-2,2-difluoroethanol
• InChI: InChI=1S/C5H9F2NO/c6-5(7,3-9)4-1-8-2-4/h4,8-9H,1-3H2
• InChI Key: DQWQVLBIRTYHKM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C(CO)(F)F

Description

2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol (CAS 1783698-04-3) is a fluorinated azetidine derivative with the molecular formula C₅H₉F₂NO and a molecular weight of 137.13 g/mol . The compound features an azetidine ring (a four-membered nitrogen-containing heterocycle) substituted at the 3-position with a difluoroethanol group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol can be achieved through several methods. . This method is efficient for synthesizing functionalized azetidines, although it presents certain challenges.

Another method involves the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . This approach allows for the preparation of new heterocyclic amino acid derivatives containing azetidine rings.

Industrial Production Methods

Industrial production methods for 2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions and using cost-effective reagents, would apply.

Chemical Reactions Analysis

Types of Reactions

2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The azetidine ring can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. Reaction conditions typically involve controlled temperatures and solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a wide range of azetidine derivatives.

Scientific Research Applications

2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s structural features make it a candidate for investigating biological activities and interactions with enzymes.

Industry: Used in the synthesis of materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol involves its interaction with molecular targets and pathways. The azetidine ring and difluoroethanol group can interact with enzymes and receptors, potentially inhibiting or activating specific biological processes. Detailed studies on its molecular targets and pathways are still ongoing.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural features and properties of 2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol and related compounds:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups	Purity/Availability	Hazard/Safety Data
2-(Azetidin-3-yl)-2,2-difluoroethan-1-ol	1783698-04-3	C₅H₉F₂NO	137.13	Azetidine, difluoroethanol	Azetidine, alcohol	Temporarily out of stock	Not provided
2-(3-(Fluoromethyl)azetidin-1-yl)ethan-1-ol	1443983-86-5	C₆H₁₂FNO	133.16	Fluoromethyl-azetidine, ethanol	Azetidine, alcohol	Sealed storage (2–8°C)	H314 (skin corrosion)
1-(2,2,2-Trifluoroethyl)azetidin-3-ol	1344365-71-4	C₅H₈F₃NO	155.12	Trifluoroethyl-azetidine, alcohol	Azetidine, alcohol	Available commercially	Not provided
2-Bromo-2,2-difluoroethan-1-ol	420-94-0	C₂H₃BrF₂O	160.95	Bromine, difluoroethanol	Halogen, alcohol	95% purity	Not provided
Methyl 2-[1-(2,2-difluoroethyl)azetidin-3-yl]acetate	1432678-05-1	C₈H₁₃F₂NO₂	193.19	Difluoroethyl-azetidine, ester	Azetidine, ester	Discontinued	Not provided
(R)-2-Amino-2-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)ethan-1-ol	1072855-42-5	C₉H₉F₂NO₃	217.17	Difluorobenzo dioxol, amino alcohol	Benzodioxole, alcohol, amine	Available via Parchem	Precautionary statements (P260, P310)

Key Differences and Implications

Fluorine Substitution Patterns

• This contrasts with 1-(2,2,2-Trifluoroethyl)azetidin-3-ol, where the trifluoroethyl group (-CF₂CF₃) increases lipophilicity but lacks a hydroxyl moiety, likely reducing solubility in polar solvents .

Azetidine vs. Other Heterocycles

• The azetidine ring in the target compound and analogs (e.g., Methyl 2-[1-(2,2-difluoroethyl)azetidin-3-yl]acetate ) confers conformational rigidity compared to larger rings like piperidines. This rigidity is advantageous in drug design for optimizing receptor binding .
• In contrast, (R)-2-Amino-2-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)ethan-1-ol replaces azetidine with a benzodioxole system, which enhances aromatic interactions but reduces nitrogen’s lone-pair availability for hydrogen bonding .

Functional Group Diversity

• Ester vs. Alcohol : The ester group in Methyl 2-[1-(2,2-difluoroethyl)azetidin-3-yl]acetate increases stability under basic conditions but requires hydrolysis for activation in biological systems, unlike the hydroxyl group in the target compound, which is directly reactive .